Cas no 2034369-93-0 (N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-3-methylthiophene-2-carboxamide)

• Product Name: N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-3-methylthiophene-2-carboxamide
• CAS No: 2034369-93-0
• MF: C₁₆H₁₆N₄O₃S
• MW: 344.388241767883
• CID: 5551359
• Update Time: 2025-07-09

N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-3-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-3-methylthiophene-2-carboxamide
• N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-3-methylthiophene-2-carboxamide

• Inchi： 1S/C16H16N4O3S/c1-3-22-12-5-4-11(8-17-12)15-19-13(23-20-15)9-18-16(21)14-10(2)6-7-24-14/h4-8H,3,9H2,1-2H3,(H,18,21)
• InChI Key： MQGPFYVKLNTTBX-UHFFFAOYSA-N
• SMILES： C1(C(NCC2ON=C(C3=CC=C(OCC)N=C3)N=2)=O)SC=CC=1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-3-methylthiophene-2-carboxamide

Professional Introduction to Compound with CAS No. 2034369-93-0 and Product Name: N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-3-methylthiophene-2-carboxamide

Compound with the CAS number 2034369-93-0 and the product name N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-3-methylthiophene-2-carboxamide represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural features and potential applications in pharmaceutical development. The molecular structure incorporates several key functional groups that contribute to its distinct chemical properties and biological activities.

The core of this compound is the 1,2,4-oxadiazole moiety, which is a heterocyclic ring system known for its broad spectrum of biological activities. Oxadiazole derivatives have been extensively studied for their potential as antimicrobial, antiviral, anti-inflammatory, and anticancer agents. In particular, the presence of the 6-ethoxypyridin-3-yl group in the molecule enhances its interaction with biological targets, making it a promising candidate for drug discovery.

The 3-methylthiophene-2-carboxamide moiety further contributes to the compound's pharmacological profile. Thiophene derivatives are well-documented for their therapeutic effects, including their role in treating neurological disorders and cancer. The carboxamide group introduces a polar functional group that can enhance solubility and bioavailability, which are critical factors in drug development.

Recent research has highlighted the importance of multitargeting strategies in drug design. The compound N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-3-methylthiophene-2-carboxamide exemplifies this approach by integrating multiple pharmacophores into a single molecule. This design allows for simultaneous interaction with different biological pathways, potentially leading to more effective therapeutic outcomes.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that it may inhibit kinases and other enzymes implicated in cancer progression. Additionally, its interaction with receptors involved in inflammation has been observed, indicating potential applications in treating inflammatory diseases.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this complex molecule with high precision. This has opened up new avenues for exploring its pharmacological properties and potential therapeutic applications.

The< strong>1,2,4-oxadiazole ring is particularly noteworthy due to its ability to modulate enzyme activity through various mechanisms. Studies have shown that oxadiazole derivatives can act as competitive inhibitors or modulators of enzyme function. This versatility makes them valuable scaffolds for developing new drugs targeting a wide range of diseases.

The< strong>6-ethoxypyridin-3-yl group adds another layer of complexity to the compound's structure. Pyridine derivatives are known for their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This property enhances the compound's binding affinity and selectivity towards specific receptors or enzymes.

The< strong>3-methylthiophene-2-carboxamide moiety plays a crucial role in determining the compound's solubility and bioavailability. Thiophene derivatives are often poorly soluble in water, which can limit their therapeutic efficacy. However, the introduction of the carboxamide group improves solubility while maintaining biological activity.

Ongoing research is focused on further exploring the pharmacological properties of this compound. Studies are being conducted to understand its mechanism of action at a molecular level. Additionally, efforts are underway to develop novel derivatives with improved potency and selectivity.

The potential applications of this compound are vast and span across multiple therapeutic areas. Its ability to interact with multiple biological targets makes it a promising candidate for developing drugs against chronic diseases such as cancer, inflammation-related disorders, and neurological conditions.

In conclusion, compound with CAS number 2034369-93-0 and product name N-{3-(6-ethoxypyridin-3-y1)-1,2,4 oxadiazol -5 -y11methyl}-3-methylthiophene -2 -carboxamide represents a significant advancement in chemical and biomedical research. Its unique structural features and potential applications make it a valuable asset in the quest for new therapeutic agents.